Cas no 117901-14-1 (2-(benzyloxy)-5-(trifluoromethyl)aniline)

2-(benzyloxy)-5-(trifluoromethyl)aniline structure
117901-14-1 structure
Product Name:2-(benzyloxy)-5-(trifluoromethyl)aniline
CAS No:117901-14-1
MF:C14H12F3NO
MW:267.24639415741
MDL:MFCD01199528
CID:1210770
PubChem ID:685186
Update Time:2025-04-20

2-(benzyloxy)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-(phenylmethoxy)-5-(trifluoromethyl)-
    • 2-(Benzyloxy)-5-(trifluoromethyl)aniline
    • 2-phenylmethoxy-5-(trifluoromethyl)aniline
    • AKOS B033368
    • 117901-14-1
    • DTXSID40350652
    • HMS1546B05
    • AKOS000214853
    • DB-202301
    • TimTec1_004251
    • CS-0270070
    • EN300-207992
    • SB81709
    • SR-01000520690-1
    • SR-01000520690
    • SCHEMBL6080280
    • 2-(benzyloxy)-5-(trifluoromethyl)aniline
    • MDL: MFCD01199528
    • Inchi: 1S/C14H12F3NO/c15-14(16,17)11-6-7-13(12(18)8-11)19-9-10-4-2-1-3-5-10/h1-8H,9,18H2
    • InChI Key: VKHDZWQPEGTTJC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C=1)N)OCC1C=CC=CC=1)(F)F

Computed Properties

  • Exact Mass: 267.08716
  • Monoisotopic Mass: 267.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

2-(benzyloxy)-5-(trifluoromethyl)aniline Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(benzyloxy)-5-(trifluoromethyl)aniline Pricemore >>

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